Cas no 339016-06-7 (4-Chloro-6-(phenylsulfanyl)-2-pyrimidinylamine)

4-Chloro-6-(phenylsulfanyl)-2-pyrimidinylamine is a pyrimidine derivative featuring a chloro substituent at the 4-position and a phenylsulfanyl group at the 6-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its reactive chloro group allows for further functionalization via nucleophilic substitution, while the phenylsulfanyl moiety enhances stability and influences electronic properties. The presence of the amine group at the 2-position provides additional reactivity for derivatization. This compound is valued for its structural specificity, making it useful in the design of heterocyclic compounds with potential biological activity. Proper handling and storage under inert conditions are recommended due to its sensitivity.

4-Chloro-6-(phenylsulfanyl)-2-pyrimidinylamine structure

339016-06-7 structure

Product Name:4-Chloro-6-(phenylsulfanyl)-2-pyrimidinylamine

CAS No:339016-06-7

MF:C₁₀H₈ClN₃S

MW:237.708619117737

CID:5714795

PubChem ID:1484277

Update Time:2026-03-11

4-Chloro-6-(phenylsulfanyl)-2-pyrimidinylamine Chemical and Physical Properties

Names and Identifiers

- 4-chloro-6-(phenylsulfanyl)-2-pyrimidinylamine
- 4-chloro-6-phenylsulfanylpyrimidin-2-amine
- AKOS005100722
- 7L-818
- 4-chloro-6-(phenylsulfanyl)pyrimidin-2-amine
- MFCD00664681
- 339016-06-7
- 4-chloro-6-(phenylthio)pyrimidin-2-amine
- 4-CHLORO-6-(PHENYLSULFANYL)-2-PYRIMIDINAMINE
- BUTTPARK 16\06-39
- 2-Pyrimidinamine, 4-chloro-6-(phenylthio)-
- 4-Chloro-6-(phenylsulfanyl)-2-pyrimidinylamine
- Inchi： 1S/C10H8ClN3S/c11-8-6-9(14-10(12)13-8)15-7-4-2-1-3-5-7/h1-6H,(H2,12,13,14)
- InChI Key： KWDQLMWAIZBFND-UHFFFAOYSA-N
- SMILES： ClC1=CC(=NC(N)=N1)SC1C=CC=CC=1

Computed Properties

Exact Mass: 237.0127461g/mol
Monoisotopic Mass: 237.0127461g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 77.1Å²

4-Chloro-6-(phenylsulfanyl)-2-pyrimidinylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C276990-2.5mg	4-Chloro-6-(phenylsulfanyl)-2-pyrimidinylamine	339016-06-7		2.5mg	$ 85.00	2022-04-01
TRC	C276990-5mg	4-Chloro-6-(phenylsulfanyl)-2-pyrimidinylamine	339016-06-7		5mg	$ 130.00	2022-04-01
TRC	C276990-10mg	4-Chloro-6-(phenylsulfanyl)-2-pyrimidinylamine	339016-06-7		10mg	$ 210.00	2022-04-01
abcr	AB300696-100 mg	4-Chloro-6-(phenylsulfanyl)-2-pyrimidinylamine; .	339016-06-7		100mg	€221.50	2023-04-26
abcr	AB300696-100mg	4-Chloro-6-(phenylsulfanyl)-2-pyrimidinylamine; .	339016-06-7		100mg	€283.50	2025-02-17
Ambeed	A930822-1mg	4-Chloro-6-(phenylsulfanyl)pyrimidin-2-amine	339016-06-7	90%	1mg	$50.0	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1622816-1mg	4-Chloro-6-(phenylthio)pyrimidin-2-amine	339016-06-7	98%	1mg	￥428.00	2024-05-18